(S)-2-(((S)-7-acetamido-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-10-yl)amino)propanoic acid

• IUPAC Name: (2S)-2-[[(7S)-7-acetamido-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-10-yl]amino]propanoic acid
• InChI: InChI=1S/C24H28N2O7/c1-12(24(29)30)25-18-9-7-15-16(11-19(18)28)17(26-13(2)27)8-6-14-10-20(31-3)22(32-4)23(33-5)21(14)15/h7,9-12,17H,6,8H2,1-5H3,(H,25,28)(H,26,27)(H,29,30)/t12-,17-/m0/s1
• InChI Key: VYYINZKSRFSOGR-SJCJKPOMSA-N
• Canonical SMILES: CC(C(=O)O)NC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C
• Isomeric SMILES: C[C@@H](C(=O)O)NC1=CC=C2C(=CC1=O)[C@H](CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C
• Molecular Formula: C24H28N2O7
• Molecular Weight: 456.5 g/mol

Description

Amino acids are fundamental building blocks of life and have a variety of roles in metabolism. The structure of your compound suggests it’s a complex amino acid derivative, with an acetamido group and a tetrahydrobenzo[a]heptalen-10-yl group attached to the alpha carbon.

Synthesis Analysis

The synthesis of complex amino acids often involves strategies like the Strecker Synthesis or the O’Donnell Amino Acid Synthesis. These methods allow the construction of α-amino acids via various reactions.

Molecular Structure Analysis

The molecular structure of amino acids and their derivatives can be analyzed using various techniques such as NMR spectroscopy.

Chemical Reactions Analysis

Amino acids can undergo a variety of chemical reactions. They can participate in peptide bond formation to form proteins, or be chemically modified to change their properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of amino acids can be determined using various tools. For example, the ProtParam tool can compute parameters like molecular weight, theoretical pI, amino acid composition, atomic composition, and more.

Mechanism of Action

The mechanism of action of an amino acid or its derivative would depend on its specific biological role. Some amino acids serve as neurotransmitters, while others might be involved in metabolic pathways.

Safety and Hazards

Like all chemicals, amino acids and their derivatives should be handled with care. They could be corrosive, flammable, or irritant in certain conditions.

Future Directions

The study of amino acids and their derivatives is a vibrant field with many potential future directions. This could include the development of new synthesis methods, the design of amino acid-based drugs, or the use of amino acids in materials science.